Cas no 1113-68-4 (N-Acetyl-N-methylacetamide)

N-Acetyl-N-methylacetamide is a versatile chemical compound with applications in organic synthesis and pharmaceutical research. Its structure, featuring both acetyl and methylamide functional groups, makes it a valuable intermediate in the preparation of more complex molecules. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its stability under standard laboratory conditions ensures reliable performance in synthetic workflows. Researchers appreciate its role in the development of peptidomimetics and other bioactive compounds, where precise functional group manipulation is critical. The compound’s well-defined reactivity profile further enhances its utility in controlled synthetic transformations.
N-Acetyl-N-methylacetamide structure
N-Acetyl-N-methylacetamide structure
Product Name:N-Acetyl-N-methylacetamide
CAS No:1113-68-4
MF:C5H9NO2
MW:115.130461454391
CID:83385
PubChem ID:14214
Update Time:2025-05-20

N-Acetyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-Acetyl-N-methylacetamide
    • N-Methyldiacetamide
    • Acetamide,N-acetyl-N-methyl
    • Diacetamide,N-methyl
    • N,N-diacetyl(methyl)amine
    • N-Methyl-diacetamid
    • N-methyl-diacetamide
    • Diacetamide,N-methyl- (6CI,7CI,8CI)
    • Diacetylmethylamine
    • 1113-68-4
    • AM20080061
    • 767UT09B3U
    • UNII-767UT09B3U
    • N-Acetyl-N-methylacetamide #
    • ZNQFZPCFVNOXJQ-UHFFFAOYSA-N
    • SCHEMBL992383
    • EINECS 214-207-0
    • CS-0368191
    • AKOS006228179
    • Q27266465
    • Acetamide, N-acetyl-N-methyl-
    • N-Methyl-N-acetylacetamide
    • AS-76598
    • NN-Diacetylmethylamine
    • InChI=1/C5H9NO2/c1-4(7)6(3)5(2)8/h1-3H
    • DTXSID6061492
    • CHEMBL95892
    • Diacetamide, N-methyl-
    • NS00023566
    • AI3-28901
    • FT-0675987
    • N,N-Diacetylmethylamine
    • DTXCID8033223
    • DB-002829
    • MDL: MFCD00014968
    • Inchi: 1S/C5H9NO2/c1-4(7)6(3)5(2)8/h1-3H3
    • InChI Key: ZNQFZPCFVNOXJQ-UHFFFAOYSA-N
    • SMILES: O=C(C)N(C)C(C)=O

Computed Properties

  • Exact Mass: 115.06300
  • Monoisotopic Mass: 115.063329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.5
  • Topological Polar Surface Area: 37.4

Experimental Properties

  • Color/Form: liquid
  • Density: 1,06 g/cm3
  • Melting Point: -25°C
  • Boiling Point: 192-194°C
  • Flash Point: 192-194°C
  • Refractive Index: 1.4530
  • Water Partition Coefficient: Fully miscible in water.
  • PSA: 37.38000
  • LogP: 0.01120
  • Solubility: Fully mixable
  • Vapor Pressure: 1.1±0.3 mmHg at 25°C

N-Acetyl-N-methylacetamide Security Information

N-Acetyl-N-methylacetamide Customs Data

  • HS CODE:2925190090
  • Customs Data:

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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N-Acetyl-N-methylacetamide Related Literature

Additional information on N-Acetyl-N-methylacetamide

Professional Introduction to N-Acetyl-N-methylacetamide (CAS No. 1113-68-4)

N-Acetyl-N-methylacetamide, chemically identified by the CAS number 1113-68-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This amide derivative exhibits a molecular structure that makes it a valuable intermediate in various synthetic pathways, particularly in the development of bioactive molecules. The compound's unique properties stem from its acetylated and methylated functional groups, which contribute to its versatility in chemical transformations.

The synthesis and application of N-Acetyl-N-methylacetamide have been extensively studied due to its role in the production of pharmaceuticals and agrochemicals. Recent advancements in synthetic methodologies have enhanced the efficiency of its preparation, making it more accessible for industrial-scale applications. One notable development involves the use of catalytic processes that minimize byproduct formation, thereby improving yield and purity.

In the realm of pharmaceutical research, N-Acetyl-N-methylacetamide has been explored as a precursor for various therapeutic agents. Its structural framework allows for modifications that can target specific biological pathways, making it a candidate for drug discovery programs. For instance, studies have demonstrated its potential in the synthesis of compounds that interact with enzymes and receptors involved in metabolic disorders. These findings align with the broader trend toward developing targeted therapies that address complex diseases.

The compound's significance extends beyond pharmaceuticals; it also finds utility in materials science and specialty chemicals. Researchers have leveraged its reactivity to develop novel polymers and coatings with enhanced durability and functionality. The incorporation of N-Acetyl-N-methylacetamide into these materials improves their chemical resistance and thermal stability, opening up new possibilities for high-performance applications.

Recent studies have also highlighted the compound's role in green chemistry initiatives. By optimizing synthetic routes to reduce environmental impact, scientists are paving the way for sustainable production methods. This includes the use of renewable feedstocks and biocatalytic processes that align with global sustainability goals. Such innovations underscore the importance of N-Acetyl-N-methylacetamide as a cornerstone in modern chemical manufacturing.

The regulatory landscape for N-Acetyl-N-methylacetamide is another area of focus, ensuring compliance with safety and quality standards across different industries. Manufacturers must adhere to stringent guidelines to guarantee the compound's consistency and efficacy in various applications. This includes rigorous testing protocols to assess its compatibility with other chemicals and its stability under different conditions.

Future research directions for N-Acetyl-N-methylacetamide are promising, with investigations into its potential as a building block for advanced materials and drugs. Collaborative efforts between academia and industry are expected to drive innovation, leading to new applications that benefit multiple sectors. As our understanding of molecular interactions deepens, the utility of this compound is likely to expand further.

In conclusion, N-Acetyl-N-methylacetamide (CAS No. 1113-68-4) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and green chemistry. Its unique structural properties and reactivity make it indispensable in modern chemical research and industrial processes. As advancements continue to emerge, this compound will undoubtedly play a pivotal role in shaping the future of chemical innovation.

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